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Compound of Interest

Compound Name: Amantadine-d15

Cat. No.: B586517

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Amantadine-d15, a deuterated analog of Amantadine. This document is intended to assist
researchers, scientists, and drug development professionals in sourcing this stable isotope-
labeled compound for their studies. It includes a comparative summary of commercial
suppliers, their product specifications, and a general experimental workflow for its application
as an internal standard in quantitative analysis.

Commercial Suppliers and Product Specifications

Amantadine-d15 is available from a range of commercial suppliers, primarily as a research
chemical. The compound is offered in various purities and quantities, typically as a
hydrochloride salt. The following table summarizes the product specifications from several key
suppliers.
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) Product CAS Molecular ] Available
Supplier Purity .
Name Number Formula Quantities
Santa Cruz Amantadine- Isotopic
_ 665-66-7 ) )
Biotechnolog di5 C10H3D1sCIN Purity: 99%, Inquire
] (unlabeled)
y Hydrochloride TLC: 98%][1]
Amantadine- .
ChemScene 415 33830-10-3 C10H2D1s5N >98% Inquire
Amantadine-
MedchemExp -~ - -
di5 Not specified Not specified Not specified 1 mg[2]
ress
hydrochloride
MedChemEx  Amantadine- -
33830-10-3 Not specified 98.0%[3] 10 mg[3]
press di5
Amantadine-
Clearsynth di5 33830-10-3 Not specified Not specified Inquire[4]
Hydrochloride
Amantadine- - - )
Veeprho D15 33830-10-3 Not specified Not specified Inquire
Amantadine-
Achemtek D15 33830-10-3 C10Hz2D1sN Not specified Inquire[5]
hydrochloride
Amantadine-
LGC >95% (HPLC) 1mg, 10
di5 33830-10-3 Ci0Hz2D1sN
Standards ) [6] mg[6]
Hydrochloride
_ 1 mg, 5 mg,
Ace Amantadine- N N
) Not specified Not specified >98.0%][7] 10 mg, 50
Therapeutics di5
mg[7]

Experimental Protocol: Use as an Internal Standard

Amantadine-d15 is commonly employed as an internal standard (IS) in bioanalytical methods,

such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass

spectrometry (GC-MS), for the quantification of Amantadine in biological matrices. The
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deuterated analog exhibits similar chemical and physical properties to the unlabeled drug, but
its increased mass allows for its distinct detection by a mass spectrometer.

Key Experimental Steps:

o Preparation of Standard Solutions:

o Prepare a stock solution of Amantadine-d15 in a suitable solvent (e.g., methanol, water)
at a known concentration (e.g., 1 mg/mL).

o Prepare a series of working standard solutions by serially diluting the stock solution.

o Prepare calibration standards and quality control (QC) samples by spiking the appropriate
biological matrix (e.g., plasma, urine) with known concentrations of unlabeled Amantadine
and a fixed concentration of Amantadine-d15 IS.

e Sample Preparation:
o To an aliquot of the biological sample, add the Amantadine-d15 IS solution.

o Perform a sample extraction procedure to isolate the analyte and IS from the matrix.
Common techniques include protein precipitation, liquid-liquid extraction, or solid-phase
extraction.

o Evaporate the organic solvent and reconstitute the residue in the mobile phase for LC-MS
analysis.

e LC-MS/MS Analysis:
o Inject the prepared sample into the LC-MS/MS system.

o Develop a chromatographic method to separate Amantadine and Amantadine-d15 from
endogenous matrix components.

o Optimize the mass spectrometer parameters for the detection of both the analyte and the
IS. This typically involves selecting specific precursor and product ion transitions in
multiple reaction monitoring (MRM) mode.
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o Data Analysis:

o

Integrate the peak areas of the analyte and the IS.

[¢]

Calculate the peak area ratio of the analyte to the IS.

Construct a calibration curve by plotting the peak area ratio against the concentration of

[¢]

the calibration standards.

Determine the concentration of Amantadine in the unknown samples by interpolating their

o

peak area ratios from the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the use of Amantadine-d15 as an
internal standard in a quantitative bioanalytical assay.
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Caption: Workflow for Amantadine quantification using Amantadine-d15 as an internal
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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